ethyl 2-methyl-6-oxo-4-phenyl-1,4,5,6-tetrahydro-3-pyridinecarboxylate

• IUPAC Name: ethyl 6-methyl-2-oxo-4-phenyl-3,4-dihydro-1H-pyridine-5-carboxylate
• InChI: InChI=1S/C15H17NO3/c1-3-19-15(18)14-10(2)16-13(17)9-12(14)11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3,(H,16,17)
• InChI Key: APYIVQOKMPJKFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)CC1C2=CC=CC=C2)C
• Molecular Formula: C15H17NO3
• DSSTOX Substance ID: DTXSID80386536
• Molecular Weight: 259.30 g/mol
• CAS RN: 5727-59-3

Description

Ethyl 2-methyl-6-oxo-4-phenyl-1,4,5,6-tetrahydro-3-pyridinecarboxylate, also known as Meldrum's acid ester, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is an ester of Meldrum's acid, which is a cyclic diester of malonic acid. Meldrum's acid ester has a wide range of applications in various fields of research, including organic chemistry, biochemistry, and medicinal chemistry.

Mechanism of Action

The mechanism of action of ethyl 2-methyl-6-oxo-4-phenyl-1,4,5,6-tetrahydro-3-pyridinecarboxylate's acid ester is not fully understood. However, it is believed to act as a nucleophile in many of its reactions. It can also act as a Michael acceptor, which allows it to react with nucleophiles such as amines and thiols.
Biochemical and Physiological Effects:
This compound's acid ester has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and carbonic anhydrase. It has also been shown to have antitumor and antiviral activities.

Advantages and Limitations for Lab Experiments

Ethyl 2-methyl-6-oxo-4-phenyl-1,4,5,6-tetrahydro-3-pyridinecarboxylate's acid ester has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also soluble in organic solvents, which makes it easy to handle in the lab. However, it has some limitations, including its toxicity and the need for careful handling.

Future Directions

There are several future directions for the use of ethyl 2-methyl-6-oxo-4-phenyl-1,4,5,6-tetrahydro-3-pyridinecarboxylate's acid ester in scientific research. These include:
1. Development of New Drugs: this compound's acid ester has shown promise as a lead compound for the development of new drugs. Future research could focus on optimizing its pharmacological properties and reducing its toxicity.
2. Biochemical Assays: this compound's acid ester could be used in the development of new biochemical assays. Future research could focus on developing new assays that utilize this compound's acid ester as a reagent.
3. Organic Synthesis: this compound's acid ester could be used in the development of new synthetic methods. Future research could focus on developing new reactions that utilize this compound's acid ester as a building block.
In conclusion, this compound's acid ester is a versatile compound with a wide range of applications in scientific research. Its unique properties make it a useful tool for organic synthesis, medicinal chemistry, and biochemistry. Future research could focus on developing new drugs, biochemical assays, and synthetic methods that utilize this compound's acid ester.

Synthesis Methods

Ethyl 2-methyl-6-oxo-4-phenyl-1,4,5,6-tetrahydro-3-pyridinecarboxylate's acid ester can be synthesized by the reaction of this compound's acid with an alcohol in the presence of an acid catalyst. The reaction proceeds through an esterification process, where the carboxylic acid group of this compound's acid reacts with the hydroxyl group of the alcohol to form an ester linkage. The resulting this compound's acid ester is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

Ethyl 2-methyl-6-oxo-4-phenyl-1,4,5,6-tetrahydro-3-pyridinecarboxylate's acid ester has been extensively used in scientific research due to its unique properties. It is a versatile compound that can be used in a wide range of applications, including:
1. Organic Synthesis: this compound's acid ester is a useful building block in organic synthesis. It can be used to synthesize a variety of organic compounds, including heterocycles, amino acids, and peptides.
2. Medicinal Chemistry: this compound's acid ester has been used in the development of new drugs. It has been shown to possess antitumor, antiviral, and antibacterial activities.
3. Biochemistry: this compound's acid ester has been used as a reagent in biochemical assays. It can be used to measure the activity of enzymes and to study protein-protein interactions.